Cas no 402736-34-9 (methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate)
methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate
- HMS1490C13
- AK-968/14002663
- methyl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate
- CRA73634
- 5-(Naphthalen-2-yloxymethyl)-furan-2-carboxylic acid methyl ester
- Oprea1_654202
- NCGC00336325-01
- ChemDiv3_006041
- methyl 5-[(2-naphthyloxy)methyl]-2-furoate
- Methyl5-((naphthalen-2-yloxy)methyl)furan-2-carboxylate
- CCG-116640
- CS-0301956
- 402736-34-9
- BRD-K89500648-001-01-4
- EN300-228191
- Z17047035
- IDI1_023951
- Methyl 5-((naphthalen-2-yloxy)methyl)furan-2-carboxylate
- STK346665
- methyl 5-(naphthalen-2-yloxymethyl)furan-2-carboxylate
- BBL037876
- AKOS000307682
- AB01103362-04
-
- MDL: MFCD02054822
- Inchi: 1S/C17H14O4/c1-19-17(18)16-9-8-15(21-16)11-20-14-7-6-12-4-2-3-5-13(12)10-14/h2-10H,11H2,1H3
- InChI Key: JRNFUWKVSHFCQA-UHFFFAOYSA-N
- SMILES: O(CC1=CC=C(C(=O)OC)O1)C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 282.08920892Da
- Monoisotopic Mass: 282.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 48.7Ų
methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027270-250mg |
5-(Naphthalen-2-yloxymethyl)-furan-2-carboxylic acid methyl ester |
402736-34-9 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 027270-1g |
5-(Naphthalen-2-yloxymethyl)-furan-2-carboxylic acid methyl ester |
402736-34-9 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 027270-5g |
5-(Naphthalen-2-yloxymethyl)-furan-2-carboxylic acid methyl ester |
402736-34-9 | 5g |
£782.00 | 2022-03-01 | ||
| Chemenu | CM261168-1g |
Methyl 5-((naphthalen-2-yloxy)methyl)furan-2-carboxylate |
402736-34-9 | 97% | 1g |
$551 | 2021-08-18 | |
| abcr | AB498226-250 mg |
Methyl 5-[(2-naphthyloxy)methyl]-2-furoate |
402736-34-9 | 250MG |
€231.60 | 2022-03-24 | ||
| abcr | AB498226-1 g |
Methyl 5-[(2-naphthyloxy)methyl]-2-furoate |
402736-34-9 | 1g |
€398.20 | 2022-03-24 | ||
| abcr | AB498226-5 g |
Methyl 5-[(2-naphthyloxy)methyl]-2-furoate |
402736-34-9 | 5g |
€974.50 | 2022-03-24 | ||
| Chemenu | CM261168-1g |
Methyl 5-((naphthalen-2-yloxy)methyl)furan-2-carboxylate |
402736-34-9 | 97% | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-228191-1g |
methyl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate |
402736-34-9 | 90% | 1g |
$385.0 | 2023-09-15 | |
| Enamine | EN300-228191-5g |
methyl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate |
402736-34-9 | 90% | 5g |
$1115.0 | 2023-09-15 |
methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate Suppliers
methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate
Research Brief on Methyl 5-(Naphthalen-2-yloxy)methylfuran-2-carboxylate (CAS: 402736-34-9) in Chemical Biology and Pharmaceutical Applications
Methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate (CAS: 402736-34-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a naphthalene moiety linked to a furan carboxylate ester, exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.
One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate acts as an inhibitor of the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and inhibitory effects, providing a foundation for further optimization.
In addition to its anti-inflammatory properties, recent research has highlighted the compound's potential in antimicrobial applications. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate exhibited significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.
Another notable advancement is the exploration of this compound's pharmacokinetic profile. A collaborative study between academic and industrial researchers, published in Drug Metabolism and Disposition in 2023, investigated the absorption, distribution, metabolism, and excretion (ADME) properties of methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate in rodent models. The findings indicated favorable oral bioavailability and metabolic stability, suggesting its suitability for further preclinical development.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent computational studies, such as those employing quantitative structure-activity relationship (QSAR) models, have aimed to identify structural analogs with improved therapeutic indices. These efforts are critical for advancing methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate from the bench to clinical trials.
In conclusion, methyl 5-(naphthalen-2-yloxy)methylfuran-2-carboxylate (CAS: 402736-34-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to further elucidate its biological mechanisms and expand its applications in treating inflammatory diseases, infections, and cancer. The integration of experimental and computational approaches will be pivotal in overcoming current limitations and unlocking its full therapeutic value.
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